Benzene, 1-(ethenylsulfonyl)-4-nitro-
Overview
Description
“Benzene, 1-(ethenylsulfonyl)-4-nitro-” is a derivative of benzene, which is a cyclic hydrocarbon with a chemical formula C6H6 . Each carbon atom in benzene is arranged in a six-membered ring and is bonded to only one hydrogen atom . The structure of benzene involves the formation of three delocalized π – orbitals spanning all six carbon atoms .
Molecular Structure Analysis
Benzene has a planar hexagonal ring of carbons, and the exceptional thermodynamic and chemical stability of this system is attributed to resonance stabilization of a conjugated cyclic triene . The six-membered ring in benzene is a perfect hexagon, with all carbon-carbon bonds having an identical length of 1.40 Å .Chemical Reactions Analysis
Benzene is highly prone to electrophilic substitution reactions compared to addition reactions as it loses its aromaticity during addition reactions . Common benzene reactions include nitration, sulfonation, and halogenation . Benzene also undergoes benzannulation reactions, which involve the construction of a benzene ring from acyclic precursors .Physical And Chemical Properties Analysis
Benzene is a nonpolar molecule and is usually a colorless liquid with a characteristic aroma . It is immiscible with water but is readily miscible with organic solvents . Upon combustion of benzene, a sooty flame is produced .Scientific Research Applications
SuFEx Click Chemistry
1-(Ethenesulfonyl)-4-nitrobenzene: plays a pivotal role in SuFEx click chemistry . This field involves a sulfur(VI) fluoride exchange reaction that creates molecular connections with high reliability and efficiency. The compound’s reactivity is harnessed to form new chemical bonds, making it a valuable tool for synthesizing complex molecules with potential applications in drug discovery and development .
Organic Synthesis
In organic synthesis, this compound is utilized for its ability to introduce sulfonyl groups into organic molecules. This transformation is crucial for creating heterodifunctionalized products, which are important scaffolds in pharmaceuticals and agrochemicals. The compound’s selectivity and reactivity enable high chemo-, regio-, and enantioselectivity in these transformations .
Medicinal Chemistry
The derivatives of 1-(ethenesulfonyl)-4-nitrobenzene are explored in medicinal chemistry for their potential as intermediates in the synthesis of therapeutic agents. Its chemical properties allow for the creation of novel compounds that could lead to the development of new medications .
Materials Science
In materials science, this compound’s derivatives are investigated for their use in creating new materials with unique properties. These materials could have applications in various industries, including electronics, coatings, and nanotechnology .
Chemical Transformations
The compound is involved in chemical transformations that are fundamental to the development of new organic synthesis methods. It acts as a solvent and reagent in reactions that proceed via carbenium ion intermediates, contributing to the advancement of synthetic chemistry .
Catalysis
1-(Ethenesulfonyl)-4-nitrobenzene: and its derivatives can act as catalysts in various chemical reactions. Their catalytic activity is particularly useful in sulfonylative cross-coupling reactions, which are important for constructing carbon-sulfur bonds in organic molecules .
Fluoride Exchange Reactions
This compound is significant in fluoride exchange reactions, where it can be used to introduce fluorine atoms into organic molecules. These reactions are valuable for the synthesis of fluorinated compounds, which are increasingly important in pharmaceuticals and agrochemicals .
Development of Synthetic Methods
The compound is also instrumental in the development of new synthetic methods based on its physico-chemical properties. It has been used in the hydration of aryl acetylenes, hydrohalogenation of aryl acetylenes, and other novel synthetic methods that represent advancements in organic chemistry .
Safety and Hazards
properties
IUPAC Name |
1-ethenylsulfonyl-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO4S/c1-2-14(12,13)8-5-3-7(4-6-8)9(10)11/h2-6H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZKZSNKRTIDCRI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CS(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30308167 |
Source
|
| Record name | Benzene, 1-(ethenylsulfonyl)-4-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30308167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzene, 1-(ethenylsulfonyl)-4-nitro- | |
CAS RN |
5535-55-7 |
Source
|
| Record name | p-Nitrophenyl vinyl sulfone | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=202608 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, 1-(ethenylsulfonyl)-4-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30308167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(ethenesulfonyl)-4-nitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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